Cas no 2034389-44-9 (6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide)

• Product Name: 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide
• CAS No: 2034389-44-9
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• CID: 5551179
• Update Time: 2025-09-23

6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide

• Inchi： 1S/C15H15N3O3/c19-15(18-12-2-1-6-16-9-12)11-3-4-14(17-8-11)21-13-5-7-20-10-13/h1-4,6,8-9,13H,5,7,10H2,(H,18,19)
• InChI Key： GBVPPLHHTCOGMC-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NC1=CC=CN=C1)=O

Additional information on 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide

Comprehensive Overview of 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide (CAS No. 2034389-44-9)

6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide, identified by its CAS number 2034389-44-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring and an oxolane (tetrahydrofuran) moiety, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its carboxamide functional group, a common pharmacophore in bioactive molecules.

The compound's molecular formula and structural features make it a promising candidate for targeting specific biological pathways. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for therapeutic applications in oncology and inflammatory diseases. The presence of both hydrogen bond acceptors and donors in its structure enhances its ability to interact with biological targets, a property highly valued in modern medicinal chemistry.

In the context of current research trends, 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide aligns with the growing demand for small molecule therapeutics and precision medicine approaches. The compound's structure-activity relationship (SAR) is being actively studied to optimize its physicochemical properties, including solubility, permeability, and metabolic stability - key parameters in drug development pipelines.

From a synthetic chemistry perspective, the preparation of CAS 2034389-44-9 involves sophisticated organic synthesis techniques, including cross-coupling reactions and amide bond formation. The oxolan-3-yloxy group presents interesting challenges in terms of stereochemistry and regioselectivity, making it a valuable case study for advanced synthetic methodologies. These aspects are particularly relevant to researchers investigating green chemistry approaches and atom economy in molecular design.

The compound's potential extends beyond pharmaceutical applications. Materials scientists are examining its crystallographic properties and supramolecular interactions for possible use in organic electronics and functional materials. The π-conjugated system in its structure suggests possible applications in organic semiconductors or photovoltaic materials, aligning with current interests in sustainable energy solutions.

Analytical characterization of 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and understanding its three-dimensional conformation, which directly impacts its biological activity and material properties. The growing availability of computational chemistry tools has further enhanced researchers' ability to predict and optimize the compound's behavior.

In the current research landscape, where artificial intelligence and machine learning are transforming drug discovery, compounds like CAS 2034389-44-9 serve as valuable test cases for developing predictive models of molecular properties and biological activity. The compound's moderate complexity makes it ideal for validating new cheminformatics approaches while remaining tractable for experimental verification.

From a commercial perspective, the availability of 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide through specialty chemical suppliers has facilitated research across multiple disciplines. The compound's patent landscape and intellectual property considerations are becoming increasingly important as its potential applications become more evident. Researchers should remain aware of the evolving regulatory requirements surrounding novel chemical entities in their respective fields.

Future research directions for this compound likely include detailed mechanistic studies to elucidate its mode of action in biological systems, as well as exploration of structural analogs to improve target selectivity and pharmacokinetic profiles. The integration of high-throughput screening technologies and fragment-based drug design approaches may further unlock the potential of this interesting chemical scaffold.

As the scientific community continues to investigate 6-(oxolan-3-yloxy)-N-pyridin-3-ylpyridine-3-carboxamide, its role in addressing current challenges in healthcare and materials science may become increasingly significant. The compound represents an excellent example of how careful molecular design can yield structures with diverse potential applications across multiple scientific disciplines.